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Compound of Interest

Compound Name: 5-Chloro-1H-indol-7-amine

Cat. No.: B1431568 Get Quote

An In-depth Technical Guide to the Chemical Safety and Handling of 5-Chloro-1H-indol-7-
amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for 5-Chloro-1H-indol-7-amine are not

extensively available in public databases. This guide has been compiled by extrapolating

information from safety data sheets (SDS) of structurally similar compounds, including other

chlorinated indoles. This information should be used as a provisional guide for risk assessment

and handling procedures. It is imperative for all personnel to conduct a thorough risk

assessment based on their specific experimental conditions and to handle this compound with

caution in a controlled laboratory environment.

Section 1: Chemical Identity and Physical Properties
5-Chloro-1H-indol-7-amine is a halogenated indole derivative.[1] Understanding its

fundamental properties is the first step in ensuring its safe handling.
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Property Value Source

Molecular Formula C₈H₇ClN₂ [1]

Molecular Weight 166.61 g/mol [1]

CAS Number 292636-11-4 [1]

Appearance
Likely a solid at room

temperature

Inferred from related

compounds

Solubility
Likely soluble in alcohols,

insoluble in water
[2]

Storage Room temperature [1]

Section 2: Hazard Identification and GHS
Classification
Based on data from similar chlorinated indole compounds, 5-Chloro-1H-indol-7-amine is

anticipated to possess the following hazards under the Globally Harmonized System (GHS).

Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[3][4]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[3][4][5]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[3][4][5]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

Category 3 Warning

H335: May cause

respiratory irritation[3]

[4][5]

Section 3: Safe Handling and Engineering Controls
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Adherence to strict handling protocols is critical to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
The primary line of defense against exposure is the implementation of robust engineering

controls.

Ventilation: All work with 5-Chloro-1H-indol-7-amine, especially when handling the solid

powder or preparing solutions, must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[3][6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[3]

General Handling Procedures
Avoid direct contact with skin and eyes.[3]

Prevent the formation of dust and aerosols when handling the solid form.[5][7]

Use appropriate, non-sparking tools for handling.[5][7]

Do not eat, drink, or smoke in the laboratory where this chemical is handled.[4][6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][4]

Storage Protocols
Proper storage is crucial to maintain the chemical's integrity and prevent accidental release.

Store in a tightly sealed, properly labeled container.[6][7]

Keep the container in a dry, cool, and well-ventilated place.[5][7]

Store away from incompatible materials such as strong oxidizing agents.[8]

Containers should be protected against physical damage and regularly inspected for leaks.

[4]
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Section 4: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to provide a barrier against potential exposure.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[6][7]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), inspected prior to

use. A full-sleeved laboratory

coat should be worn.[3][6]

Prevents skin contact which

can lead to irritation.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

ventilation is inadequate, dust

is generated, or irritation

symptoms are experienced.[6]

[9]

Protects the respiratory tract

from irritation due to inhalation

of dust or aerosols.

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Wash Hands Don Lab Coat Put on Respirator
(if required) Put on Goggles Put on Gloves

Remove Gloves Remove Goggles Remove Lab Coat Remove Respirator
(if used) Wash Hands

Click to download full resolution via product page
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Caption: Sequential process for correctly putting on and taking off Personal Protective

Equipment.

Section 5: First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5][7]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor if irritation persists.[5][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get medical

attention.[4][8]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5][7]

Section 6: Accidental Release and Spill Management
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Personal Precautions
Evacuate personnel from the spill area.[5][7]

Ensure adequate ventilation.

Avoid breathing dust and contact with skin and eyes.[4]

Wear appropriate PPE as outlined in Section 4.[4][7]

Environmental Precautions
Prevent further leakage or spillage if it is safe to do so.[5][7]

Do not let the chemical enter drains, as it may be harmful to aquatic life.[7][10]
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Cleanup Procedures
For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed, labeled container for disposal.[3][4]

Use dry cleanup procedures.[4]

After material has been collected, wash the spill area.[4]

Adhered or collected material should be promptly disposed of as hazardous waste in

accordance with local, state, and federal regulations.[3][7]

Emergency Response for a Chemical Spill
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Spill Occurs

Assess the Situation
(Identify substance, quantity)

Evacuate Immediate Area

Alert Others & Supervisor

Don Appropriate PPE

Contain the Spill
(Use absorbent materials)

Clean Up Spill
(Sweep solid, avoid dust)

Place Waste in
Labeled Container

Decontaminate Area & Equipment

Dispose of Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill in the laboratory.
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Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

[11]

Specific Hazards: Thermal decomposition may produce irritating gases and vapors, including

nitrogen oxides, carbon oxides, and hydrogen chloride.[12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][12]

Section 8: Disposal Considerations
The disposal of 5-Chloro-1H-indol-7-amine and its containers must be managed as

hazardous waste.

Waste Segregation: Collect waste containing this compound separately from other waste

streams. Specifically, segregate halogenated organic waste.[10]

Container Management: Use designated, leak-proof, and clearly labeled hazardous waste

containers. Keep containers tightly closed except when adding waste.[13]

Disposal Method: Arrange for disposal by a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[10] Do not dispose of down the drain or in

regular trash.[10] Contact your institution's Environmental Health and Safety (EHS) office for

guidance and to schedule a pickup.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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